[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl acetate;hydrochloride
[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl acetate;hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1696-70-4
VCID:
VC0159107
InChI:
InChI=1S/C12H15NO5/c1-7-12(16)11(6-18-9(3)15)10(4-13-7)5-17-8(2)14/h4,16H,5-6H2,1-3H3
SMILES:
CC1=NC=C(C(=C1O)COC(=O)C)COC(=O)C
Molecular Formula:
C12H16ClNO5
Molecular Weight:
253.25 g/mol
[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl acetate;hydrochloride
CAS No.: 1696-70-4
Main Products
VCID: VC0159107
Molecular Formula: C12H16ClNO5
Molecular Weight: 253.25 g/mol
CAS No. | 1696-70-4 |
---|---|
Product Name | [4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl acetate;hydrochloride |
Molecular Formula | C12H16ClNO5 |
Molecular Weight | 253.25 g/mol |
IUPAC Name | [4-(acetyloxymethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl acetate |
Standard InChI | InChI=1S/C12H15NO5/c1-7-12(16)11(6-18-9(3)15)10(4-13-7)5-17-8(2)14/h4,16H,5-6H2,1-3H3 |
Standard InChIKey | INIGHQHGYJXFAS-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)COC(=O)C)COC(=O)C |
Canonical SMILES | CC(=O)OCC1=C(C(=[N+](C=C1)C)O)COC(=O)C.[Cl-] |
Synonyms | 3,4-bis(acetoxymethyl)-5-hydroxy-6-methylpyridinium chloride |
PubChem Compound | 15838503 |
Last Modified | Nov 11 2021 |
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